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N-(1-Adamantylcarbonyl)-N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)thiourea N-(1-Adamantylcarbonyl)-N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)thiourea
Brand Name: Vulcanchem
CAS No.: 412964-20-6
VCID: VC0413001
InChI: InChI=1S/C21H25N3OS2/c22-11-16-15-3-1-2-4-17(15)27-18(16)23-20(26)24-19(25)21-8-12-5-13(9-21)7-14(6-12)10-21/h12-14H,1-10H2,(H2,23,24,25,26)
SMILES: C1CCC2=C(C1)C(=C(S2)NC(=S)NC(=O)C34CC5CC(C3)CC(C5)C4)C#N
Molecular Formula: C21H25N3OS2
Molecular Weight: 399.6g/mol

N-(1-Adamantylcarbonyl)-N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)thiourea

CAS No.: 412964-20-6

Main Products

VCID: VC0413001

Molecular Formula: C21H25N3OS2

Molecular Weight: 399.6g/mol

N-(1-Adamantylcarbonyl)-N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)thiourea - 412964-20-6

CAS No. 412964-20-6
Product Name N-(1-Adamantylcarbonyl)-N'-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)thiourea
Molecular Formula C21H25N3OS2
Molecular Weight 399.6g/mol
IUPAC Name N-[(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamothioyl]adamantane-1-carboxamide
Standard InChI InChI=1S/C21H25N3OS2/c22-11-16-15-3-1-2-4-17(15)27-18(16)23-20(26)24-19(25)21-8-12-5-13(9-21)7-14(6-12)10-21/h12-14H,1-10H2,(H2,23,24,25,26)
Standard InChIKey GQZPBJLJZMGLNI-UHFFFAOYSA-N
SMILES C1CCC2=C(C1)C(=C(S2)NC(=S)NC(=O)C34CC5CC(C3)CC(C5)C4)C#N
Canonical SMILES C1CCC2=C(C1)C(=C(S2)NC(=S)NC(=O)C34CC5CC(C3)CC(C5)C4)C#N
PubChem Compound 2830758
Last Modified Nov 11 2021
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